4-Amino-3-methoxyphenol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-3-methoxyphenol hydrochloride is a compound with the molecular formula C7H10ClNO2 . It is primarily used in organic synthesis as an intermediate.
Synthesis Analysis
The synthesis of this compound involves several steps. In one method, 4-iodophenol undergoes an Ullmann reaction catalyzed by copper, using 3-methoxyphenol as a co-reagent, followed by demethylation with HBr in acetic acid . Another method involves the reaction of p-fluoronitrobenzene and resorcinol, followed by hydrogenation using a Pd/C catalyst in methanol and a hydrogen atmosphere .Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code1S/C7H9NO2.ClH/c1-10-7-4-5(9)2-3-6(7)8;/h2-4,9H,8H2,1H3;1H
. The molecular weight is 175.61 . Chemical Reactions Analysis
Phenol derivatives like this compound have high potential as building blocks for the synthesis of bioactive natural products and conducting polymers . They are often involved in reactions such as hydroxylation of benzenes, nucleophilic aromatic substitutions, electrophilic aromatic substitutions, and metal-catalyzed cross-coupling reactions .Scientific Research Applications
Corrosion Inhibition
4-Amino-3-methoxyphenol hydrochloride derivatives, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, demonstrate significant potential in corrosion control. Research has shown their effectiveness in inhibiting acidic corrosion of mild steel, particularly in hydrochloric acid medium. These compounds act as mixed inhibitors, affecting both cathodic and anodic corrosion currents and demonstrate chemisorption properties (Bentiss et al., 2009).
Synthesis of Derivatives
The synthesis of chlorinated derivatives of 4-methoxyphenols, which includes this compound, has been explored for various applications. These compounds are synthesized through partial methylation and chlorination processes. The purity and structure of these derivatives are confirmed using NMR and mass spectrometry, highlighting their potential in diverse scientific applications (Knuutinen et al., 1988).
Thermochemistry and Hydrogen Bonding
Methoxyphenols, including this compound, are studied for their thermochemical properties and ability to form strong intermolecular and intramolecular hydrogen bonds. This research is significant in understanding the properties of methoxyphenols in antioxidants and biologically active molecules (Varfolomeev et al., 2010).
Biological Evaluation and DNA Interaction
Studies on this compound derivatives have been conducted to explore their antimicrobial and antidiabetic activities. These derivatives have shown broad-spectrum activities against various bacterial strains and significant inhibitory effects on amylase and glucosidase. Furthermore, interaction studies with human DNA have been performed, providing insights into their potential as anticancer agents (Rafique et al., 2022).
Environmental Impact and Degradation
The environmental impact and degradation patterns of derivatives of this compound, such as bk-2C-B, have been investigated. This includes studies on the stability and pyrolytic degradation of these compounds, which is essential for understanding their environmental and toxicological implications (Texter et al., 2018).
Mechanism of Action
While the specific mechanism of action for 4-Amino-3-methoxyphenol hydrochloride is not mentioned in the retrieved papers, phenolic compounds like it are known to have antioxidant properties . They can act as proton donors and acceptors in enzyme active sites, playing a key role in various physiological processes .
It has a density of 1.2±0.1 g/cm³, a boiling point of 315.9±27.0 °C at 760 mmHg, and a flash point of 144.8±23.7 °C .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-amino-3-methoxyphenol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO2.ClH/c1-10-7-4-5(9)2-3-6(7)8;/h2-4,9H,8H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCMCSPCZBQKMEV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20700196 |
Source
|
Record name | 4-Amino-3-methoxyphenol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20700196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
37966-57-7 |
Source
|
Record name | 4-Amino-3-methoxyphenol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20700196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-3-methoxyphenol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.